Cas no 937886-04-9 (1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 1-benzofuran-2-carboxylate)

• Product Name: 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 1-benzofuran-2-carboxylate
• CAS No: 937886-04-9
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 6223676
• PubChem ID: 16503025
• Update Time: 2025-05-20

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 1-benzofuran-2-carboxylate
• AB01170055-03
• 937886-04-9
• Z15841989
• EN300-26687884
• NCGC00334598-01
• AKOS002445557
• 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 1-benzofuran-2-carboxylate

• Inchi： 1S/C19H20N2O4/c1-13(17(22)21-19(12-20)9-5-2-6-10-19)24-18(23)16-11-14-7-3-4-8-15(14)25-16/h3-4,7-8,11,13H,2,5-6,9-10H2,1H3,(H,21,22)
• InChI Key： DTBJBRVSDZLDCZ-UHFFFAOYSA-N
• SMILES： O(C(C1=CC2C=CC=CC=2O1)=O)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.3Ų

Additional information on 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 1-benzofuran-2-carboxylate

Comprehensive Overview of 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 1-benzofuran-2-carboxylate (CAS No. 937886-04-9)

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 1-benzofuran-2-carboxylate (CAS No. 937886-04-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzofuran core with a cyanocyclohexyl carbamoyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel scaffolds in small-molecule therapeutics.

The compound's molecular structure features a 1-benzofuran-2-carboxylate ester linked to an ethyl group, which is further functionalized with a 1-cyanocyclohexyl carbamoyl unit. This arrangement provides both lipophilicity and hydrogen-bonding capabilities, critical for optimizing drug-like properties. In recent years, the benzofuran derivatives have been explored for their roles in modulating enzymatic activity and receptor interactions, aligning with trends in targeted therapy development.

One of the key reasons for the growing interest in CAS No. 937886-04-9 is its relevance to fragment-based drug design (FBDD). Fragment-based approaches are gaining traction as they enable the efficient exploration of chemical space. The compound's cyanocyclohexyl group, in particular, offers a strategic handle for further derivatization, addressing challenges in lead optimization. This aligns with current industry priorities, such as reducing attrition rates in clinical trials through better molecular profiling.

From a synthetic chemistry perspective, 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 1-benzofuran-2-carboxylate exemplifies the convergence of heterocyclic chemistry and carbamate functionalities. Such hybrids are increasingly sought after in medicinal chemistry due to their balanced pharmacokinetic profiles. Recent publications highlight its utility in constructing allosteric modulators, a hot topic in GPCR research and neuropharmacology.

Environmental and green chemistry considerations also play a role in discussions about this compound. With the rise of sustainable synthesis methods, researchers are investigating catalytic routes to access benzofuran carboxylates like this one. The cyanocyclohexyl motif’s stability under mild conditions makes it amenable to flow chemistry applications—a trending area in process optimization.

Analytical characterization of CAS No. 937886-04-9 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and stereochemical integrity, which are crucial for reproducibility in preclinical studies. The demand for reliable reference standards in this space has grown alongside stricter regulatory requirements.

In summary, 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 1-benzofuran-2-carboxylate represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to material science—reflect broader shifts toward interdisciplinary research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and functional materials.